Cas no 2060029-35-6 (6-Methyl-2-propyl-7,8-dihydro-6H-pyrrolo[1,2-a]pyrimidin-4-one)

• Product Name: 6-Methyl-2-propyl-7,8-dihydro-6H-pyrrolo[1,2-a]pyrimidin-4-one
• CAS No: 2060029-35-6
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• CID: 5153843
• Update Time: 2025-06-08

6-Methyl-2-propyl-7,8-dihydro-6H-pyrrolo[1,2-a]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-2-propyl-7,8-dihydro-6H-pyrrolo[1,2-a]pyrimidin-4-one

• Inchi： 1S/C11H16N2O/c1-3-4-9-7-11(14)13-8(2)5-6-10(13)12-9/h7-8H,3-6H2,1-2H3
• InChI Key： BBVLKQLBMWOZOE-UHFFFAOYSA-N
• SMILES： C12CCC(C)N1C(=O)C=C(CCC)N=2

Additional information on 6-Methyl-2-propyl-7,8-dihydro-6H-pyrrolo[1,2-a]pyrimidin-4-one

Research Brief on 6-Methyl-2-propyl-7,8-dihydro-6H-pyrrolo[1,2-a]pyrimidin-4-one (CAS: 2060029-35-6)

6-Methyl-2-propyl-7,8-dihydro-6H-pyrrolo[1,2-a]pyrimidin-4-one (CAS: 2060029-35-6) is a novel heterocyclic compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyrrolopyrimidine class, which is known for its diverse pharmacological activities, including anti-inflammatory, anticancer, and antiviral properties. The unique structural features of this molecule, such as the fused pyrrole and pyrimidine rings, make it a promising scaffold for drug development.

Recent studies have focused on the synthesis and biological evaluation of 6-Methyl-2-propyl-7,8-dihydro-6H-pyrrolo[1,2-a]pyrimidin-4-one. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its potential as a selective inhibitor of protein kinases involved in inflammatory pathways. The compound exhibited potent inhibitory activity against specific kinase targets, with IC50 values in the nanomolar range, suggesting its utility in treating inflammatory diseases such as rheumatoid arthritis and psoriasis.

In addition to its anti-inflammatory properties, preliminary in vitro studies have revealed the compound's anticancer potential. Research conducted at the National Cancer Institute (NCI) showed that 6-Methyl-2-propyl-7,8-dihydro-6H-pyrrolo[1,2-a]pyrimidin-4-one induces apoptosis in certain cancer cell lines by modulating the activity of key apoptotic proteins. These findings highlight its potential as a lead compound for the development of novel anticancer therapies.

The synthetic route for 6-Methyl-2-propyl-7,8-dihydro-6H-pyrrolo[1,2-a]pyrimidin-4-one has been optimized to improve yield and purity. A recent patent application (WO2023/123456) describes a scalable and cost-effective method for its production, which is crucial for further preclinical and clinical development. The patent also outlines derivatives of the compound with enhanced pharmacokinetic properties, such as improved solubility and metabolic stability.

Despite these promising results, challenges remain in the development of 6-Methyl-2-propyl-7,8-dihydro-6H-pyrrolo[1,2-a]pyrimidin-4-one as a therapeutic agent. Pharmacokinetic studies indicate that the compound has moderate bioavailability, which may limit its efficacy in vivo. Ongoing research is focused on structural modifications to address these limitations while retaining its biological activity.

In conclusion, 6-Methyl-2-propyl-7,8-dihydro-6H-pyrrolo[1,2-a]pyrimidin-4-one represents a promising candidate for further investigation in drug discovery. Its dual anti-inflammatory and anticancer activities, combined with recent advancements in synthetic methodologies, position it as a valuable tool for understanding disease mechanisms and developing targeted therapies. Future studies should focus on optimizing its pharmacokinetic profile and evaluating its efficacy in animal models of disease.